tert-Butyl (1R*,4R*)-4-(2-chlorobenzamido)cyclohexylcarbamate

• IUPAC Name: tert-butyl N-[4-[(2-chlorobenzoyl)amino]cyclohexyl]carbamate
• InChI: InChI=1S/C18H25ClN2O3/c1-18(2,3)24-17(23)21-13-10-8-12(9-11-13)20-16(22)14-6-4-5-7-15(14)19/h4-7,12-13H,8-11H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: KQGYISKGCJAQNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C18H25ClN2O3
• DSSTOX Substance ID: DTXSID901125062
• Molecular Weight: 352.9 g/mol
• CAS RN: 1286274-13-2

Description

Tert-Butyl (1R*,4R*)-4-(2-chlorobenzamido)cyclohexylcarbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as tert-butyl (1R*,4R*)-4-(2-chlorobenzamido)cyclohexylcarbamate or simply CB-839. It is a potent inhibitor of the enzyme glutaminase, which plays a crucial role in the metabolism of cancer cells. In

Scientific Research Applications

Enantioselective Synthesis

• Key Study: The synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, an intermediate for potent CCR2 antagonists, is noteworthy. A crucial step in this synthesis is an iodolactamization to produce a highly functionalized compound (Campbell et al., 2009).

Intermediate for Carbocyclic Analogues

• Significant Finding: The compound acts as an important intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its crystal structure confirms the relative substitution of the cyclopentane ring, which is pivotal in biochemical applications (Ober et al., 2004).

Stereoselective Synthesis

• Notable Application: The efficient stereoselective route for preparing six stereoisomers of tert-butyl ((1R, 2S, 5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate. These are key intermediates for the synthesis of factor Xa inhibitors, highlighting its importance in pharmacological research (Wang et al., 2017).

Precursor in Thiadiazole Derivatives

• Application in Organic Synthesis: The compound serves as a precursor in the synthesis of thiadiazole derivatives related to sulfonamides. This study provides insights into the bond lengths and angles, indicating strong interactions in the molecule's structure (Pedregosa et al., 1996).

Detection of Volatile Acid Vapors

• Material Science Application: The compound is used in synthesizing benzothizole modified carbazole derivatives, demonstrating an important role in forming organogels for detecting volatile acid vapors. This has potential applications in sensory materials and environmental monitoring (Sun et al., 2015).